Cas no 6963-46-8 (2-Furanethanol,tetrahydro-a-propyl-)

2-Furanethanol,tetrahydro-a-propyl- structure
6963-46-8 structure
Product Name:2-Furanethanol,tetrahydro-a-propyl-
CAS No:6963-46-8
MF:C9H18O2
MW:158.238023281097
CID:523135
PubChem ID:243664
Update Time:2025-04-19

2-Furanethanol,tetrahydro-a-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanethanol,tetrahydro-a-propyl-
    • 1-(oxolan-2-yl)pentan-2-ol
    • A842512
    • NSC-53783
    • DTXSID40287999
    • 6963-46-8
    • NSC53783
    • 1-(2-oxolanyl)-2-pentanol
    • Inchi: 1S/C9H18O2/c1-2-4-8(10)7-9-5-3-6-11-9/h8-10H,2-7H2,1H3
    • InChI Key: AUFHQHXLHVLBNP-UHFFFAOYSA-N
    • SMILES: O1CCCC1CC(CCC)O

Computed Properties

  • Exact Mass: 158.13074
  • Monoisotopic Mass: 158.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 0.96
  • Boiling Point: 247.7°C at 760 mmHg
  • Flash Point: 97.4°C
  • Refractive Index: 1.455
  • PSA: 29.46
  • LogP: 1.71650

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